Divalent later transition metal complexes of the traditional chinese medicine (TCM) liriodenine: coordination chemistry, cytotoxicity and DNA binding studies†
Dalton Transactions Pub Date: 2009-11-06 DOI: 10.1039/B912553A
Abstract
Liriodenine (L), a natural
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